Cas no 65771-97-3 (2-Butenoic acid, 3-methyl-4-phosphono-)

• Product Name: 2-Butenoic acid, 3-methyl-4-phosphono-
• CAS No: 65771-97-3
• MF: C₅H₉O₅P
• MW: 180.095722913742
• CID: 397309
• PubChem ID: 54146523
• Update Time: 2025-04-19

2-Butenoic acid, 3-methyl-4-phosphono- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-methyl-4-phosphono-
• 3-methyl-4-phosphonobut-2-enoic acid
• 65771-97-3
• DTXSID30709332
• 3-methyl-4-phosphono-2-butenoic acid

• Inchi： 1S/C5H9O5P/c1-4(2-5(6)7)3-11(8,9)10/h2H,3H2,1H3,(H,6,7)(H2,8,9,10)
• InChI Key： OETMAOGOSNRWQN-UHFFFAOYSA-N
• SMILES： P(CC(=CC(=O)O)C)(=O)(O)O

Computed Properties

• Exact Mass: 180.01877
• Monoisotopic Mass: 180.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids